Cas no 73020-27-6 (malioxamycin)
malioxamycin Chemical and Physical Properties
Names and Identifiers
-
- malioxamycin
- (R-(R*,S*))-(((2-Amino-3-methyl-1-oxobutyl)amino)oxy)butanedioic acid
- CHEBI:184069
- [[[(2S)-2R-amino-3-methyl-1-oxobutyl]amino]oxy]-butanedioic acid
- (2R)-2-{[(2S)-2-AMINO-3-METHYLBUTANAMIDO]OXY}BUTANEDIOIC ACID
- 2-{[(2-Amino-1-hydroxy-3-methylbutylidene)amino]oxy}butanedioic acid
- 73020-27-6
- Butanedioic acid, (((2-amino-3-methyl-1-oxobutyl)amino)oxy)-, (R-(R*,S*))-
- DTXSID20993783
- (R)-2-(((S)-2-Amino-3-methylbutanamido)oxy)succinic acid
- (2R)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]oxybutanedioic acid
-
- Inchi: 1S/C9H16N2O6/c1-4(2)7(10)8(14)11-17-5(9(15)16)3-6(12)13/h4-5,7H,3,10H2,1-2H3,(H,11,14)(H,12,13)(H,15,16)/t5-,7+/m1/s1
- InChI Key: KXQRAPMNPUXYGT-VDTYLAMSSA-N
- SMILES: O([C@@H](C(=O)O)CC(=O)O)NC([C@H](C(C)C)N)=O
Computed Properties
- Exact Mass: 248.10088
- Monoisotopic Mass: 248.10083623g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.1
- Topological Polar Surface Area: 139Ų
Experimental Properties
- PSA: 138.95
malioxamycin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67374-1mg |
Malioxamycin |
73020-27-6 | 98% | 1mg |
¥2979.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67374-5mg |
Malioxamycin |
73020-27-6 | 98% | 5mg |
¥11308.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67374-500ug |
Malioxamycin |
73020-27-6 | 98% | 500ug |
¥1622.00 | 2022-04-26 | |
| A2B Chem LLC | AH22893-1mg |
malioxamycin |
73020-27-6 | >95.00% | 1mg |
$542.00 | 2024-04-19 | |
| A2B Chem LLC | AH22893-5mg |
malioxamycin |
73020-27-6 | >95.00% | 5mg |
$1840.00 | 2024-04-19 |
malioxamycin Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on malioxamycin
Exploring Malioxamycin (CAS No. 73020-27-6): A Comprehensive Guide to Its Properties and Applications
In the ever-evolving field of natural products and bioactive compounds, malioxamycin (CAS No. 73020-27-6) has garnered significant attention for its unique structural features and potential applications. This article delves into the scientific intricacies of malioxamycin, exploring its chemical properties, biosynthesis, and emerging roles in modern research. Whether you're a researcher, industry professional, or simply curious about bioactive compounds, this guide provides valuable insights into why malioxamycin is becoming a focal point in natural product chemistry.
Malioxamycin belongs to a class of compounds known for their complex molecular architectures and biological activities. With the increasing global interest in natural product drug discovery and sustainable bioactive compounds, understanding molecules like malioxamycin has never been more relevant. The compound's CAS registry number (73020-27-6) serves as a unique identifier in chemical databases, facilitating research and regulatory compliance across international boundaries.
The molecular structure of malioxamycin features several distinctive functional groups that contribute to its chemical behavior and potential interactions. Recent studies have highlighted its possible role in microbial communication and ecological interactions, topics that are currently at the forefront of environmental microbiology research. These properties make malioxamycin particularly interesting for scientists investigating novel bioactive compounds and their ecological significance.
From a pharmaceutical perspective, researchers are examining malioxamycin for its potential in drug development pipelines. While not yet approved for therapeutic use, preliminary studies suggest intriguing biological activities that warrant further investigation. The compound's mechanism of action and structure-activity relationships are active areas of research, particularly in academic institutions focusing on medicinal chemistry and pharmacognosy.
The biosynthesis of malioxamycin represents another fascinating aspect of this compound. Microbial producers of malioxamycin employ complex enzymatic pathways that have become models for understanding natural product biosynthesis. These pathways are of great interest in synthetic biology and metabolic engineering, fields that are revolutionizing how we produce valuable compounds through biological systems.
Analytical characterization of malioxamycin typically involves advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods are crucial for quality control in research settings and for establishing the compound's purity and identity, especially when working with the specific CAS No. 73020-27-6.
In the context of current scientific trends, malioxamycin research intersects with several hot topics including microbiome studies, antibiotic discovery, and natural product genomics. The growing awareness of antimicrobial resistance has intensified the search for novel bioactive compounds, placing molecules like malioxamycin in the spotlight of infectious disease research.
From an industrial perspective, malioxamycin represents the kind of specialized metabolite that could have applications beyond pharmaceuticals. The biotechnology sector is particularly interested in such compounds for their potential in agricultural applications and industrial biocatalysis. However, commercial development would require extensive safety evaluations and optimization of production processes.
The ecological role of malioxamycin-producing organisms adds another dimension to its scientific importance. These microorganisms often participate in complex microbial ecosystems, and their secondary metabolites like malioxamycin may play crucial roles in microbial competition and niche specialization. Such insights are valuable for understanding microbial ecology and developing microbiome-based technologies.
For researchers working with malioxamycin (CAS No. 73020-27-6), proper handling and storage are essential to maintain compound integrity. While not classified as hazardous under standard protocols, appropriate laboratory practices should always be followed when working with any chemical substance. The compound's stability profile and solubility characteristics are important considerations for experimental design.
Looking ahead, the future of malioxamycin research appears promising. With advances in omics technologies and bioinformatics tools, scientists are better equipped than ever to unravel the full potential of this compound. Whether as a lead compound for drug discovery, a tool for studying microbial interactions, or a model for biosynthetic engineering, malioxamycin continues to offer exciting opportunities for scientific exploration.
As interest in natural product chemistry continues to grow, compounds like malioxamycin serve as reminders of nature's chemical ingenuity. The ongoing research into this molecule contributes to our broader understanding of microbial secondary metabolism and opens new avenues for biotechnological applications. For those tracking developments in this field, malioxamycin (CAS No. 73020-27-6) represents a fascinating case study at the intersection of chemistry, biology, and potential therapeutic innovation.
73020-27-6 (malioxamycin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)